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Compound of Interest

Compound Name: trans-1,2-Dibromocyclohexane

Cat. No.: B146542 Get Quote

Technical Support Center: trans-1,2-
Dibromocyclohexane
Welcome to the technical support center for trans-1,2-Dibromocyclohexane. This resource is

designed for researchers, scientists, and drug development professionals to provide clear

guidance on handling, safety, and troubleshooting for experiments involving this compound.

Frequently Asked Questions (FAQs)
General Information
Q1: What are the basic physical and chemical properties of trans-1,2-Dibromocyclohexane?

A1: The key properties are summarized in the table below. This compound is a clear, slightly

yellow liquid at room temperature.[1][2][3]

Table 1: Physical and Chemical Properties of trans-1,2-Dibromocyclohexane
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Property Value

Molecular Formula C₆H₁₀Br₂

Molecular Weight 241.95 g/mol [2]

Appearance Clear very slight yellow liquid[1][2]

Density 1.784 g/mL at 25 °C[4]

Boiling Point 145 °C at 100 mmHg

Melting Point -5 °C[3]

Flash Point > 110 °C (> 230 °F)[1]

Refractive Index n20/D 1.5515

CAS Number 7429-37-0[1][2]

Q2: Is trans-1,2-Dibromocyclohexane stable?

A2: Yes, it is stable under normal temperatures and pressures and recommended storage

conditions.[1][3][5] However, it is incompatible with strong oxidizing agents and strong bases.[1]

[3][5][6]

Handling and Storage
Q3: What is the correct way to handle trans-1,2-Dibromocyclohexane?

A3: Always handle this chemical in a well-ventilated area, preferably within a chemical fume

hood.[7][8] Use proper personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.[1] Avoid contact with eyes, skin, and clothing, and prevent inhalation of vapors.

[1][9] After handling, wash your hands and any exposed skin thoroughly.[1][10]

Q4: What are the recommended storage conditions?

A4: Store trans-1,2-Dibromocyclohexane in a tightly closed container in a cool, dry, and well-

ventilated area.[1][7][8] Keep it away from incompatible substances such as strong bases and

strong oxidizing agents.[1][5]
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Preparation

Handling Storage & Cleanup

Don PPE
(Goggles, Gloves, Lab Coat) Work in Fume Hood Inspect Container

Dispense Chemical Use in Experiment

Tightly Seal Container

Wash Hands Thoroughly

Dispose of Waste Properly Store in Cool, Dry,
Well-Ventilated Area

Exposure Event Occurs

Skin Contact Eye Contact Inhalation Ingestion

Remove contaminated clothing.
Flush with water for 15+ min.

Flush with water for 15+ min.
Lift eyelids occasionally.

Move to fresh air.
Provide oxygen or CPR if needed.

DO NOT induce vomiting.
Rinse mouth, drink water if conscious.

Seek Immediate
Medical Attention
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Small Spill Occurs
in Fume Hood

Alert personnel in the immediate area.

Ensure personal PPE is adequate
and not compromised.

Cover spill with a non-combustible
absorbent material (e.g., sand, vermiculite).

Carefully collect absorbed material
using non-sparking tools.

Place collected waste in a
sealed, labeled hazardous waste container.

Decontaminate the area with an
appropriate solvent and wipe clean.

Dispose of waste according to
institutional guidelines.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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